Cas no 177028-82-9 (1-Pentanamine, 3-ethyl-, 4-methylbenzenesulfonate)

• Product Name: 1-Pentanamine, 3-ethyl-, 4-methylbenzenesulfonate
• CAS No: 177028-82-9
• MF: C₁₄H₂₅NO₃S
• MW: 287.418203115463
• CID: 1363960
• Update Time: 2024-08-17

1-Pentanamine, 3-ethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 3-ethyl-, 4-methylbenzenesulfonate
• 1-Pentanamine, 3-ethyl-, 4-methylbenzenesulfonate (1:1)

• Inchi： 1S/C7H17N.C7H8O3S/c1-3-7(4-2)5-6-8;1-6-2-4-7(5-3-6)11(8,9)10/h7H,3-6,8H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： DKKFNVCGYNGGPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(CC)(CC)CCN

Computed Properties

• Exact Mass: 287.15565

Experimental Properties

• PSA: 80.39